5-(4-propoxybenzylidene)-2-thioxo-3-[3-(trifluoromethyl)phenyl]-1,3-thiazolidin-4-one

• IUPAC Name: (5E)-5-[(4-propoxyphenyl)methylidene]-2-sulfanylidene-3-[3-(trifluoromethyl)phenyl]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H16F3NO2S2/c1-2-10-26-16-8-6-13(7-9-16)11-17-18(25)24(19(27)28-17)15-5-3-4-14(12-15)20(21,22)23/h3-9,11-12H,2,10H2,1H3/b17-11+
• InChI Key: MSRSVTABVZPCBW-GZTJUZNOSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C=C2C(=O)N(C(=S)S2)C3=CC=CC(=C3)C(F)(F)F
• Isomeric SMILES: CCCOC1=CC=C(C=C1)/C=C/2\C(=O)N(C(=S)S2)C3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C20H16F3NO2S2
• Molecular Weight: 423.5 g/mol

Description

This compound is a thiazolidinone derivative. Thiazolidinones are a class of compounds that contain a five-membered ring made up of one oxygen atom, one sulfur atom, and three carbon atoms. They are known for their wide range of biological activities and are used in the development of various pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the thiazolidinone ring, a trifluoromethyl phenyl group, and a propoxybenzylidene group. These groups could potentially influence the compound’s physical and chemical properties, as well as its biological activity.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the reactivity of the thiazolidinone ring and the other functional groups present in the molecule. For example, the trifluoromethyl group is known to be quite electronegative, which could influence the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the trifluoromethyl group could increase the compound’s lipophilicity, which could influence its solubility and permeability.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Thiazolidinones are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity and toxicity. It’s important to handle all new compounds with care and to conduct appropriate safety testing.

Future Directions

Future research could involve further exploration of the biological activity of this compound, as well as optimization of its physical and chemical properties for potential pharmaceutical applications.